Cas no 1082556-03-3 ((1-methyl-2,3-dihydro-1H-indol-5-yl)methanol)

• Product Name: (1-methyl-2,3-dihydro-1H-indol-5-yl)methanol
• CAS No: 1082556-03-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6256390
• PubChem ID: 28286414
• Update Time: 2025-10-28

(1-methyl-2,3-dihydro-1H-indol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-2,3-dihydro-1H-indol-5-yl)methanol
• EN300-1273809
• 1082556-03-3
• AKOS011374804
• (1-Methylindolin-5-yl)methanol

• Inchi： 1S/C10H13NO/c1-11-5-4-9-6-8(7-12)2-3-10(9)11/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： VXFJXGSDYVAZGX-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on (1-methyl-2,3-dihydro-1H-indol-5-yl)methanol

Introduction to Compound CAS No. 1082556-03-3: (1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)Methanol

(1-Methyl-2,3-Dihydro-1H-indol-5-yl)methanol, also known by its CAS number 1082556-03-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole moiety, a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, is a common feature in many bioactive molecules, including alkaloids, hormones, and pharmaceutical agents.

The structure of (1-methyl-2,3-dihydro-1H-indol-5-yl)methanol is characterized by a partially saturated indole ring system with a methyl group at position 1 and a hydroxymethyl group at position 5. This unique arrangement of substituents contributes to its distinct chemical properties and potential biological functions. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems, making it a valuable subject for further research.

One of the key areas of interest in studying this compound is its potential application in drug discovery. Indole derivatives have been extensively explored for their roles as kinase inhibitors, anticancer agents, and modulators of various cellular pathways. For instance, recent research has demonstrated that certain indole-based compounds can inhibit the activity of protein kinases, which are often overexpressed in cancer cells. While (1-methyl-2,3-dihydro-1H-indol-5-yl)methanol itself has not yet been extensively studied in this context, its structural similarity to known bioactive compounds suggests that it may possess comparable or even superior properties.

In addition to its pharmacological potential, this compound has also been investigated for its role in chemical synthesis. The presence of both hydroxyl and methyl groups on the indole ring makes it an attractive substrate for various organic transformations. For example, researchers have explored the use of this compound as a starting material for the synthesis of more complex molecules with enhanced bioactivity. By employing advanced synthetic techniques such as cross-coupling reactions or enzymatic modifications, scientists have been able to derive novel derivatives that exhibit improved solubility or selectivity.

The physical properties of (1-methyl-2,3-dihydro-1H-indol-5-yl)methanol are equally intriguing. Its melting point and boiling point provide insights into its stability under different conditions, while its solubility characteristics determine its suitability for various analytical techniques. Recent studies have also focused on understanding its spectroscopic properties, such as UV-vis absorption and fluorescence emission, which are critical for applications in sensing and imaging technologies.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are essential considerations for its safe handling and disposal. Preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions; however, further studies are required to fully assess its environmental impact. This information is particularly relevant for industries involved in chemical manufacturing or pharmaceutical development.

In conclusion, (1-methyl-2,3-dihydro-1H-indol-5-Yl)methanol, CAS No. 1082556_03_3 stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and potential biological activities make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and pharmacology.